Cas no 198646-60-5 ((2S)-1-tert-butoxycarbonyl-4-oxo-piperidine-2-carboxylic acid)

• Product Name: (2S)-1-tert-butoxycarbonyl-4-oxo-piperidine-2-carboxylic acid
• CAS No: 198646-60-5
• MF: C₁₁H₁₇NO₅
• MW: 243.256383657455
• MDL: MFCD01861764
• CID: 98413
• PubChem ID: 24884848
• Update Time: 2025-11-07

(2S)-1-tert-butoxycarbonyl-4-oxo-piperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (S)-1-(tert-Butoxycarbonyl)-4-oxopiperidine-2-carboxylic acid
• (S)-1-Boc-4-oxopiperidine-2-carboxylic acid
• (S)-(-)-1-Boc-4-oxopiperidine-2-carboxylic acid
• (2S)- 4-oxo-1,2-Piperidinedicarboxylic acid 1-(1,1-dimethylethyl) ester
• 1-(tert-Butoxycarbonyl)-4-oxopiperidine-2-carboxylic acid
• 1,2-Piperidinedicarboxylicacid, 4-oxo-, 1-(1,1-dimethylethyl) ester, (2S)-
• (2S)-1-(tert-butoxycarbonyl)-4-oxopiperidine-2-carboxylic acid
• (S)-1-Boc-4-piperidone-2-carboxylic acid
• (2S)-N-tert-Butoxycarbonyl-4-oxopipecolic acid
• (S)-1-N-Boc-4-oxo-piperidine-2-carboxylic acid
• (S)-4-Oxo-1,2-piperidinedicarboxylic acid 1-(1,1-dimethylethyl) ester
• (2S)-1-[(tert-butoxy)carbonyl]-4-oxopiperidine-2-carboxylic acid
• (S)-1-BOC-4-OXOPIPECOLIC ACID
• (S)-1-(Boc)-4-Oxopiperidine-2-carboxylic acid
• GPBCBXYUAJQMQM-QMMMGPOBSA-N
• (S)-1-(tert-butoxycarbonyl)-4-oxopiperidine-2-
• (2S)-1-tert-butoxycarbonyl-4-oxo-piperidine-2-carboxylic acid
• SCHEMBL4547486
• BB 0261630
• CS-W001492
• AMY34387
• (2S)-1-[(2-methylpropan-2-yl)oxycarbonyl]-4-oxopiperidine-2-carboxylic acid
• 198646-60-5
• BCP16517
• (2S)-4-Oxopiperidine-2-carboxylic acid, N-BOC protected
• (S)-1-Boc-4-oxopiperidine-2-carboxylic acid, 95%
• AKOS015897920
• (S)-1-(tert-butoxycarbonyl)-4-oxopiperidine-2-carboxylicacid
• (S)-1-(tert-butoxycarbonyl)-4-oxopiperidine-2-carboxylic acid;(S)-1-BOC-4-OXOPIPERIDINE-2-CARBOXYLIC ACID
• (2S)-4-oxo-piperidine-1,2-dicarboxylic acid 1-tert-butyl ester
• AKOS015949194
• A4352
• DS-15386

• MDL： MFCD01861764
• Inchi： 1S/C11H17NO5/c1-11(2,3)17-10(16)12-5-4-7(13)6-8(12)9(14)15/h8H,4-6H2,1-3H3,(H,14,15)/t8-/m0/s1
• InChI Key： GPBCBXYUAJQMQM-QMMMGPOBSA-N
• SMILES： O(C(N1CCC(C[C@H]1C(=O)O)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 243.11100
• Monoisotopic Mass: 243.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 83.9

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.257±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 121-125 °C
• Boiling Point: 403.6℃ at 760 mmHg
• Flash Point: 197.9±28.7 °C
• Refractive Index: 1.508
• Solubility: Slightly soluble (12 g/l) (25 º C),
• PSA: 83.91000
• LogP: 0.97750
• Solubility: Soluble (12 g/L) (25°C)
• Sensitiveness: Air & Moisture Sensitive
• Optical Activity: [α]22/D -18.5°, c = 1 in chloroform

(2S)-1-tert-butoxycarbonyl-4-oxo-piperidine-2-carboxylic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S)-1-tert-butoxycarbonyl-4-oxo-piperidine-2-carboxylic acid

Introduction to Compound CAS No. 198646-60-5: (2S)-1-tert-butoxycarbonyl-4-oxo-piperidine-2-carboxylic Acid

The compound with CAS No. 198646-60-5, commonly referred to as (2S)-1-tert-butoxycarbonyl-4-oxo-piperidine-2-carboxylic acid, is a significant molecule in the field of organic chemistry and drug discovery. This compound belongs to the class of piperidine derivatives, which are widely studied due to their potential pharmacological activities and structural versatility. The tert-butoxycarbonyl (Boc) group attached to the piperidine ring plays a crucial role in modulating the chemical properties and biological functions of this molecule.

Recent advancements in synthetic chemistry have enabled the precise synthesis of (2S)-1-tert-butoxycarbonyl-4-oxo-piperidine-2-carboxylic acid, allowing researchers to explore its stereochemical and functional attributes in greater depth. The piperidine backbone, combined with the 4-keto group and the Boc protecting group, makes this compound a valuable intermediate in the synthesis of complex bioactive molecules.

One of the most notable applications of this compound is its role in peptide synthesis and medicinal chemistry. The Boc group serves as an excellent protecting group for amino acids, facilitating controlled deprotection during peptide assembly. This has made (2S)-1-tert-butoxycarbonyl-4-oxo-piperidine-2-carboxylic acid a key component in the development of novel therapeutic agents targeting various diseases, including cancer, inflammation, and neurodegenerative disorders.

Recent studies have highlighted the potential of this compound as a precursor for constructing bioactive macrocycles and constrained peptides. The piperidine ring provides structural rigidity, which is essential for mimicking natural product scaffolds and enhancing binding affinity to target proteins. Additionally, the 4-keto functionality offers opportunities for further functionalization, enabling researchers to design molecules with tailored pharmacokinetic profiles.

The synthesis of (2S)-1-tert-butoxycarbonyl-4-oxo-piperidine-2-carboxylic acid involves a multi-step process that combines principles from stereochemistry and protecting group chemistry. The use of chiral resolution techniques ensures the isolation of the desired (2S) enantiomer, which is critical for maintaining the stereochemical integrity of downstream products.

In conclusion, (2S)-1-tert-butoxycarbonyl-4-oxo-piperidine-2-carboxylic acid stands out as a versatile building block in organic synthesis and drug discovery. Its unique combination of structural features and functional groups positions it as a valuable tool for advancing research in medicinal chemistry and chemical biology.